Cas no 1805079-38-2 (2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine)

2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its unique structure, featuring chloro, difluoromethyl, methoxy, and nitro substituents, enhances reactivity and selectivity in synthesis applications. The difluoromethyl group improves metabolic stability, while the nitro and chloro functionalities facilitate further derivatization, making it a versatile intermediate. This compound is particularly valuable in the development of advanced crop protection agents due to its potential herbicidal and pesticidal properties. High purity and consistent quality ensure reliable performance in experimental and industrial settings. Its stability under standard storage conditions further supports its use in complex synthetic pathways.
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine structure
1805079-38-2 structure
Product Name:2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine
CAS No:1805079-38-2
MF:C7H5ClF2N2O3
MW:238.576007604599
CID:4871828
Update Time:2025-10-23

2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine
    • Inchi: 1S/C7H5ClF2N2O3/c1-15-4-2-3(6(9)10)5(8)11-7(4)12(13)14/h2,6H,1H3
    • InChI Key: UKPGAFQQVQDLKC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)C=C(C([N+](=O)[O-])=N1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.9

2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029047397-1g
2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine
1805079-38-2 97%
1g
$1,504.90 2022-04-01

Additional information on 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine

2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine, also known by its CAS number 1805079-38-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical properties. The molecule's structure includes a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, a methoxy group at the 5-position, and a nitro group at the 6-position. These substituents not only influence the compound's reactivity but also make it a valuable tool in various chemical applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial use. The presence of multiple electron-withdrawing groups (such as the nitro and chloro groups) significantly affects the electronic properties of the molecule, rendering it highly reactive in certain chemical transformations.

One of the most notable applications of 1805079-38-2 is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating infectious diseases and cancer. Its ability to act as both an electrophile and a nucleophile makes it versatile in medicinal chemistry workflows. Furthermore, recent studies have explored its role in click chemistry reactions, where it acts as a scaffold for constructing complex molecular architectures.

In materials science, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine has been utilized as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent catalytic activity. The compound's ability to coordinate with metal ions has been exploited to create novel catalysts for industrial processes like olefin epoxidation and alkene oxidation.

The environmental impact of CAS No. 1805079-38-2 has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that under specific environmental conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural systems. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-nitropyridine (CAS No. 1805079-38-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.

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